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Compound of Interest

Compound Name:
N-(2-

Hydroxyethyl)ethylenediamine

Cat. No.: B041792 Get Quote

CAS Number: 111-41-1 EC Number: 203-867-5 Linear Formula: NH₂CH₂CH₂NHCH₂CH₂OH[1]

This document provides an in-depth technical overview of the safety information, handling

procedures, and toxicological data for N-(2-Hydroxyethyl)ethylenediamine. It is intended for

researchers, scientists, and professionals in drug development and other laboratory settings.

Hazard Identification and Classification
N-(2-Hydroxyethyl)ethylenediamine is classified as a hazardous substance requiring careful

handling. The primary hazards are related to its corrosive nature, potential for causing allergic

skin reactions, and reproductive toxicity.[2]

Signal Word: Danger[2]

GHS Hazard Pictograms:

Pictogram Hazard Class

GHS05 (Corrosion) Skin Corrosion/Irritation, Serious Eye Damage

GHS07 (Exclamation Mark) Skin Sensitization

GHS08 (Health Hazard) Reproductive Toxicity, STOT SE
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Hazard Statements:

H314: Causes severe skin burns and eye damage.[2]

H317: May cause an allergic skin reaction.[2]

H335: May cause respiratory irritation.

H360Df: May damage the unborn child. Suspected of damaging fertility.[2]

Hazard Classifications:

Skin Corrosion (Category 1B)[2]

Serious Eye Damage (Category 1)

Reproductive Toxicity (Category 1B)[2]

Skin Sensitization (Category 1)

Specific Target Organ Toxicity, Single Exposure (STOT SE 3), Respiratory system

Safety and Handling Protocols
Adherence to strict safety protocols is mandatory when handling this chemical to prevent

exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
Proper PPE is the first line of defense against exposure.
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Equipment Specification

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US).[3]

Skin Protection

Wear fire/flame resistant and impervious

clothing.[3] Chemical-resistant gloves are

required.

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a full-face respirator with an

appropriate cartridge (e.g., Type K filter).[3][4]

Handling and Storage
Handling: Handle only in a well-ventilated area, preferably under a chemical fume hood.[3][4]

Avoid breathing mist or vapors. Do not get in eyes, on skin, or on clothing.[4]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][5]

Store locked up.[2] The storage class code is 6.1C - Combustible acute toxic Cat.3 / toxic

compounds or compounds which cause chronic effects.

Accidental Release Measures
In the event of a spill, follow these procedures:

Evacuate: Evacuate personnel to safe areas and keep people away from and upwind of the

spill.[4]

Ventilate: Ensure adequate ventilation.

Containment: Prevent further leakage or spillage if it is safe to do so.[3] Do not let the

product enter drains.

Clean-up: Absorb the spill with inert material (e.g., diatomite, universal binders) and place it

in a suitable, closed container for disposal.[4][6]
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Emergency and First-Aid Procedures
Immediate action is critical in case of exposure.

Exposure Route First-Aid Protocol

Inhalation

Move the victim into fresh air. If breathing is

difficult, provide oxygen. Call a doctor

immediately.[2][6]

Skin Contact

Immediately take off all contaminated clothing.

[2] Wash off immediately with plenty of water

and soap for at least 15 minutes.[2] Seek

immediate medical attention.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[2] Consult a doctor

immediately.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water and drink plenty of water. Call a physician

or poison control center immediately.[2][6]

Toxicological and Physical Data
Toxicological Data

Test Species Route Value

LD50 Rat Oral 3,000 mg/kg

LD50 Rat Dermal 2,250 mg/kg

Data sourced from a 2023 Safety Data Sheet.[2]

Physical and Chemical Properties
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Property Value

Boiling Point 238-240 °C at 752 mmHg[1]

Density 1.03 g/mL at 25 °C[1]

Vapor Density 3.6 (vs air)[1]

Flash Point 144 °C (291.2 °F)

Refractive Index n20/D 1.485[1]

Precautionary Statements Summary
The following table summarizes the key precautionary statements (P-statements) associated

with this chemical.
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Code Statement

P202
Do not handle until all safety precautions have

been read and understood.

P261 Avoid breathing mist or vapours.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[3]

P303+P361+P353

IF ON SKIN (or hair): Take off immediately all

contaminated clothing. Rinse skin with water or

shower.[2]

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.[6][7]

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[2]

P310
Immediately call a POISON CENTER or

doctor/physician.[2]

P405 Store locked up.[2][6]

P501

Dispose of contents/container in accordance

with local/regional/national/international

regulations.[2]

Workflow Diagrams
Chemical Handling Workflow
The following diagram illustrates the logical workflow for safely handling N-(2-
Hydroxyethyl)ethylenediamine in a laboratory setting.
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1. Assess Risks & Review SDS

2. Don Correct PPE
(Goggles, Gloves, Lab Coat)

3. Work in Ventilated Area
(Chemical Fume Hood)

4. Handle Chemical

5. Decontaminate & Clean Up Spill or Exposure Event

6. Remove PPE

7. Store Chemical Properly

Follow Emergency Procedures
(First Aid, Spill Cleanup)

Click to download full resolution via product page

Caption: Standard workflow for handling hazardous chemicals.

First Aid Decision Pathway
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This diagram outlines the decision-making process in the event of an exposure.

Exposure Occurs

Identify Exposure Route

Skin Contact

 Skin

Eye Contact

 Eye

Inhalation

 Inhaled

Remove Clothing
Rinse Skin (15+ min)

Rinse Eyes (15+ min)
Remove Contacts Move to Fresh Air

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Decision pathway for first aid response to exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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